Cas no 252757-01-0 (5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(2,2,2-trifluoroethoxy)-Pyridine)

• Product name: 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(2,2,2-trifluoroethoxy)-Pyridine
• CAS No: 252757-01-0
• MF: C₁₂H₁₅BF₃NO₃
• MW: 289.058614015579
• CID: 1109835
• PubChem ID: 54434259

5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(2,2,2-trifluoroethoxy)-Pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(2,2,2-trifluoroethoxy)-Pyridine
• 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine
• 252757-01-0
• SCHEMBL6986309
• WJQAPGSCDBSIOO-UHFFFAOYSA-N
• starbld0017035

• Inchi： InChI=1S/C12H15BF3NO3/c1-11(2)6-19-13(20-7-11)9-3-4-10(17-5-9)18-8-12(14,15)16/h3-5H,6-8H2,1-2H3
• InChI Key： WJQAPGSCDBSIOO-UHFFFAOYSA-N
• SMILES： B1(OCC(CO1)(C)C)C2=CN=C(C=C2)OCC(F)(F)F

Computed Properties

• Exact Mass: 289.1097080g/mol
• Monoisotopic Mass: 289.1097080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų